2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile

• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 2-amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H21N3O/c1-4-8-15-12(5-2)17(14(11-19)18(20)21-15)13-9-6-7-10-16(13)22-3/h6-7,9-10H,4-5,8H2,1-3H3,(H2,20,21)
• InChI Key: YQCWSPFYLARXNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(=C(C(=N1)N)C#N)C2=CC=CC=C2OC)CC

Description

2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile is a complex organic compound belonging to the pyridine family. Pyridines are heterocyclic aromatic organic compounds with the chemical formula C5H5N. This specific compound is characterized by its unique structure, which includes an amino group, an ethyl group, a methoxyphenyl group, a propyl group, and a carbonitrile group attached to a pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile typically involves multi-step organic reactions. The process may start with the preparation of the pyridine ring, followed by the introduction of various substituents through reactions such as alkylation, nitration, and amination. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to achieving the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles or electrophiles. Reaction conditions such as solvent choice, temperature, and pH play a significant role in determining the reaction outcome.

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile has diverse applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylnicotinonitrile
• 2-Amino-5-ethyl-4-(2-methoxyphenyl)-6-propylpyridine-3-carbonitrile

Uniqueness

This compound is unique due to its specific combination of functional groups and its potential applications in various fields. Its structural features distinguish it from other similar compounds, making it a valuable subject of study in scientific research.